4-(2-amino-3-cyano-4,5-dimethyl-1H-pyrrol-1-yl)phenyl fluoranesulfonate
Overview
Description
4-(2-amino-3-cyano-4,5-dimethyl-1H-pyrrol-1-yl)phenyl fluoranesulfonate, also known as 4-ACPD, is a synthetic compound that has been used in scientific research and laboratory experiments since its discovery in the early 2000s. 4-ACPD is a member of the pyrrolidine family of compounds and is composed of an amine group, a cyano group, and a fluoranesulfonate group. 4-ACPD has a wide range of applications due to its unique properties, and is used in a variety of scientific research, including studies of the nervous system, physiology, and biochemistry.
Mechanism of Action
4-(2-amino-3-cyano-4,5-dimethyl-1H-pyrrol-1-yl)phenyl fluoranesulfonate works by acting as an agonist at certain types of glutamate receptors. It binds to the N-methyl-D-aspartate (NMDA) receptor, which is a type of glutamate receptor found in the brain. When 4-(2-amino-3-cyano-4,5-dimethyl-1H-pyrrol-1-yl)phenyl fluoranesulfonate binds to the NMDA receptor, it causes an influx of calcium ions into the cell, which in turn increases the activity of the receptor. This increased activity can lead to various effects, depending on the type of receptor and the type of cell it is found in.
Biochemical and Physiological Effects
4-(2-amino-3-cyano-4,5-dimethyl-1H-pyrrol-1-yl)phenyl fluoranesulfonate has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the production of certain neurotransmitters, including dopamine, serotonin, and norepinephrine. It has also been shown to increase the activity of certain enzymes, such as tyrosine hydroxylase and tryptophan hydroxylase. In addition, 4-(2-amino-3-cyano-4,5-dimethyl-1H-pyrrol-1-yl)phenyl fluoranesulfonate has been shown to increase the activity of certain ion channels, such as the NMDA receptor. Finally, 4-(2-amino-3-cyano-4,5-dimethyl-1H-pyrrol-1-yl)phenyl fluoranesulfonate has been shown to increase the expression of certain genes, such as those involved in the regulation of cell growth and differentiation.
Advantages and Limitations for Lab Experiments
The use of 4-(2-amino-3-cyano-4,5-dimethyl-1H-pyrrol-1-yl)phenyl fluoranesulfonate in laboratory experiments has several advantages. It is relatively easy to synthesize, and it is stable and non-toxic. It is also a highly selective agonist, meaning that it can be used to study the effects of specific agonists and antagonists on the activity of certain receptors. However, 4-(2-amino-3-cyano-4,5-dimethyl-1H-pyrrol-1-yl)phenyl fluoranesulfonate also has some limitations. It is not as potent as some other agonists, and it is not as selective as some other compounds. In addition, it is not as widely available as some other compounds, making it difficult to obtain in some areas.
Future Directions
The use of 4-(2-amino-3-cyano-4,5-dimethyl-1H-pyrrol-1-yl)phenyl fluoranesulfonate in scientific research and laboratory experiments is still in its early stages, and there are many potential future directions for its use. For example, it could be used to study the effects of certain drugs on the nervous system, as well as to study the effects of certain drugs on cell metabolism. It could also be used to study the effects of certain compounds on the expression of genes involved in the regulation of cell growth and differentiation. Finally, it could be used to study the effects of certain compounds on the activity of ion channels and enzymes.
Synthesis Methods
4-(2-amino-3-cyano-4,5-dimethyl-1H-pyrrol-1-yl)phenyl fluoranesulfonate can be synthesized in a variety of ways, including direct synthesis or the use of a precursor. In the direct synthesis method, 4-(2-amino-3-cyano-4,5-dimethyl-1H-pyrrol-1-yl)phenyl fluoranesulfonate is synthesized from the reaction of 4-amino-3-cyano-4,5-dimethyl-1H-pyrrol-1-yl)phenyl with fluorosulfonic acid and a base. In the precursor method, 4-(2-amino-3-cyano-4,5-dimethyl-1H-pyrrol-1-yl)phenyl fluoranesulfonate is synthesized from the reaction of 4-amino-3-cyano-4,5-dimethyl-1H-pyrrol-1-yl)phenyl with an aryl sulfonate and a base.
Scientific Research Applications
4-(2-amino-3-cyano-4,5-dimethyl-1H-pyrrol-1-yl)phenyl fluoranesulfonate is widely used in scientific research and laboratory experiments because of its unique properties. It has been used to study the nervous system, physiology, and biochemistry, among other areas. For example, 4-(2-amino-3-cyano-4,5-dimethyl-1H-pyrrol-1-yl)phenyl fluoranesulfonate has been used to study the effects of glutamate receptor agonists and antagonists on synaptic transmission and neuronal excitability. It has also been used to study the effects of calcium channel blockers on cell excitability, as well as to study the effects of drugs on cell metabolism.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '4-(2-amino-3-cyano-4,5-dimethyl-1H-pyrrol-1-yl)phenyl fluoranesulfonate' involves the reaction of 4-(2-amino-3-cyano-4,5-dimethyl-1H-pyrrol-1-yl)phenol with fluoranesulfonyl chloride in the presence of a base to form the desired product.", "Starting Materials": [ "4-(2-amino-3-cyano-4,5-dimethyl-1H-pyrrol-1-yl)phenol", "Fluoranesulfonyl chloride", "Base (e.g. triethylamine)" ], "Reaction": [ "Step 1: Dissolve 4-(2-amino-3-cyano-4,5-dimethyl-1H-pyrrol-1-yl)phenol in a suitable solvent (e.g. dichloromethane).", "Step 2: Add a base (e.g. triethylamine) to the reaction mixture to deprotonate the phenol group.", "Step 3: Slowly add fluoranesulfonyl chloride to the reaction mixture while stirring at a low temperature (e.g. 0-5°C).", "Step 4: Allow the reaction mixture to warm to room temperature and stir for several hours.", "Step 5: Quench the reaction by adding water and extract the product with a suitable organic solvent (e.g. ethyl acetate).", "Step 6: Purify the product by column chromatography or recrystallization." ] } | |
CAS RN |
2411289-01-3 |
Molecular Formula |
C13H12FN3O3S |
Molecular Weight |
309.3 |
Purity |
95 |
Origin of Product |
United States |
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